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Compound of Interest

Compound Name: 2-Phenylethenyl benzoate

Cat. No.: B15434985 Get Quote

An In-depth Technical Guide to trans-Cinnamyl Benzoate

Introduction
Trans-cinnamyl benzoate ([(E)-3-phenylprop-2-enyl] benzoate) is an organic compound

classified as a benzoate ester.[1] It is formed from the esterification of trans-cinnamyl alcohol

and benzoic acid.[2] Found naturally in Siam benzoin, this aromatic compound is widely

synthesized for its characteristic balsamic and spicy odor.[1][3] It serves various roles in the

fragrance, flavoring, and cosmetic industries and is a subject of research for its potential

biological activities.[2][4] This guide provides a comprehensive overview of its structural

formula, physicochemical properties, synthesis, and potential applications for researchers,

scientists, and drug development professionals.

Chemical Structure and Identification
Trans-cinnamyl benzoate is structurally defined by a benzoate group attached to a cinnamyl

group via an ester linkage. The "trans" or "(E)" designation refers to the stereochemistry of the

alkene double bond in the cinnamyl moiety, where the substituent groups are on opposite

sides.

IUPAC Name: [(E)-3-phenylprop-2-enyl] benzoate[5]

CAS Number: 5320-75-2[5]

Molecular Formula: C₁₆H₁₄O₂[6]
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Canonical SMILES: C1=CC=C(C=C1)/C=C/COC(=O)C2=CC=CC=C2[5]

InChI Key: UARVBDPGNUHYQT-JXMROGBWSA-N[6]
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Figure 1: 2D Structure of trans-Cinnamyl Benzoate

Physicochemical Properties
Trans-cinnamyl benzoate is typically a white crystalline powder.[3] Its properties make it

suitable for use as a fixative in perfumes and as a flavoring agent.[2] A summary of its key

physicochemical data is presented below.
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Property Value Unit Reference

Molecular Weight 238.28 g/mol [6]

Appearance
White crystalline

powder
- [3]

Melting Point 31.0 - 33.0 °C [3][6]

Boiling Point 335.0 °C (at 760 mm Hg) [3]

209.0 °C (at 13.00 mm Hg) [3]

Vapor Pressure 0.000040 mmHg (at 25 °C) [3]

Water Solubility 5.8 mg/L (at 25 °C, est.) [3]

logP (o/w) 3.557 - 4.420 - [3][7]

Flash Point 175.56 °C [3]

Synthesis and Experimental Protocols
The primary method for synthesizing trans-cinnamyl benzoate is through the esterification of

trans-cinnamyl alcohol. This can be achieved by reacting it with either benzoic acid or a more

reactive derivative like benzoyl chloride.

General Synthesis Workflow
The synthesis involves the reaction of an alcohol (trans-cinnamyl alcohol) with a carboxylic acid

derivative (benzoyl chloride) in the presence of a base (like pyridine) to neutralize the HCl

byproduct, driving the reaction to completion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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